Cas no 898781-69-6 (2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone)

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone structure
898781-69-6 structure
Product Name:2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone
CAS No:898781-69-6
MF:C16H14Cl2OS
MW:325.252761363983
CID:1945494
PubChem ID:24726004
Update Time:2025-04-21

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dichlorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
    • 2',4'-dichloro-3-(4-thiomethylphenyl)propiophenone
    • MFCD03843286
    • 898781-69-6
    • AKOS016021391
    • DTXSID50644397
    • 1-(2,4-Dichlorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
    • 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone
    • MDL： MFCD03843286
    • Inchi： 1S/C16H14Cl2OS/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(17)10-15(14)18/h2-3,5-8,10H,4,9H2,1H3
    • InChI Key： WXOZWCWJLXERML-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1C(CCC1C=CC(=CC=1)SC)=O)Cl

Computed Properties

  • Exact Mass: 324.01400
  • Monoisotopic Mass: 324.0142416Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 5.53080

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Pricemore >>

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